Cas no 17347-61-4 (3,3-dimethyloxolane-2,5-dione)
3,3-Dimethyloxolane-2,5-dione is a cyclic diester compound characterized by its five-membered lactone ring structure. This chemical is notable for its high reactivity as a monomer in ring-opening polymerization, making it valuable for synthesizing biodegradable polyesters with tailored properties. Its symmetrical structure and sterically hindered 3,3-dimethyl substitution enhance thermal stability and influence polymer crystallinity. The compound is particularly useful in biomedical applications, such as controlled drug delivery systems and resorbable materials, due to its hydrolytic degradation into biocompatible byproducts. Its purity and well-defined molecular architecture ensure consistent performance in polymerization processes, offering precise control over material characteristics.
3,3-dimethyloxolane-2,5-dione structure
Product Name:3,3-dimethyloxolane-2,5-dione
CAS No:17347-61-4
MF:C6H8O3
MW:128.125922203064
MDL:MFCD00022608
CID:50733
PubChem ID:253660275
Update Time:2025-05-20
3,3-dimethyloxolane-2,5-dione Chemical and Physical Properties
Names and Identifiers
-
- 2,2-Dimethylsuccinic anhydride
- 3,3-Dimethyl-dihydro-furan-2,5-dione
- dihydro-3,3-dimethylfuran-2,5-dione
- 2,2-DIMETHYLSUCCINIC ACID ANHYDRIDE
- 3,3-dimethyloxolane-2,5-dione
- DiMethylsuccinic anhydrid
- 2-DiMethylsuccinic anhydride
- 2,5-Furandione, dihydro-3,3-dimethyl-
- 3,3-Dimethyl-3,4-dihydro-2,5-furandione
- 2,2-Dimethylsuccinic anhydride,98%
- 3,3-dimethyldihydrofuran-2,5-dione
- 2,2-DIMETHYLSUCCINICANHYDRIDE
- 2,2-dimethyl succinic anhydride
- TL903A7H7V
- Dihydro-3,3-dimethyl-2,5-furandione
- KSC490Q1J
- 2,2-dimethysuccinic anhydride
- 2,2-dimethy
- AM20090036
- SUCCINIC ANHYDRIDE, .ALPHA.,.ALPHA.-DIMETHYL-
- Q27290013
- EN300-78055
- NS00025694
- CS-W007998
- 3,3-DIMETHYLTETRAHYDROFURAN-2,5-DIONE
- 2,2-dimethyl-succinic anhydride
- AS-12126
- .ALPHA.,.ALPHA.-DIMETHYLSUCCINIC ANHYDRIDE
- 2,2-Dimethylsuccinic anhydride, 98%
- SUCCINIC ANHYDRIDE, 2,2-DIMETHYL-
- F2148-0082
- ACJPFLIEHGFXGP-UHFFFAOYSA-N
- DTXSID40169620
- UNII-TL903A7H7V
- A811518
- SY006235
- c-(3-chloro-phenyl)-c-phenyl-methylaminehydrochloride
- 17347-61-4
- AKOS005261577
- D4417
- 2,2-dimethyl succinicanhydride
- EINECS 241-371-0
- FT-0659927
- 3,3-dimethyldihydro-2,5-furandione
- SCHEMBL237697
- 3,4-DIHYDRO-3,3-DIMETHYLFURAN-2,5-DIONE
- MFCD00022608
- 2,2 Dimethyl succinic anhydride
- J-010911
- O10903
- alpha,alpha-Dimethylsuccinic anhydride
- DTXCID5092111
- DB-019624
- SUCCINIC ANHYDRIDE, ALPHA,ALPHA-DIMETHYL-
-
- MDL： MFCD00022608
- Inchi： 1S/C6H8O3/c1-6(2)3-4(7)9-5(6)8/h3H2,1-2H3
- InChI Key： ACJPFLIEHGFXGP-UHFFFAOYSA-N
- SMILES： O1C(CC(C1=O)(C)C)=O
Computed Properties
- Exact Mass: 128.04700
- Monoisotopic Mass: 128.047
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 0.5
Experimental Properties
- Color/Form: Uncertain
- Density: 1.135
- Melting Point: 26-30 ºC
- Boiling Point: 220°C(lit.)
- Flash Point: 108 ºC
- Refractive Index: 1.4585 (estimate)
- PSA: 43.37000
- LogP: 0.48610
- Solubility: Uncertain
3,3-dimethyloxolane-2,5-dione Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- WGK Germany：3
- Hazard Category Code： R36/37/38
- Safety Instruction： S26-S37/39
-
Hazardous Material Identification：
- Safety Term：S26;S37/39
- Risk Phrases：R36/37/38
- HazardClass：IRRITANT, MOISTURE SENSITIVE
- Storage Condition：Inert atmosphere,Room Temperature
3,3-dimethyloxolane-2,5-dione Customs Data
- HS CODE：2917190090
- Customs Data：
China Customs Code:
2917190090Overview:
2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture
Summary:
2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3,3-dimethyloxolane-2,5-dione Pricemore >>
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|---|---|---|---|---|---|---|---|---|
| Fluorochem | 002557-1g |
2,2-Dimethylsuccinic anhydride |
17347-61-4 | 98% | 1g |
￡10.00 | 2022-02-28 | |
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2,2-Dimethylsuccinic anhydride |
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| Fluorochem | 002557-100g |
2,2-Dimethylsuccinic anhydride |
17347-61-4 | 98% | 100g |
￡130.00 | 2022-02-28 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 357693-1G |
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| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 357693-5G |
3,3-dimethyloxolane-2,5-dione |
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￥2369.07 | 2022-02-24 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB02354-1g |
3,3-dimethyloxolane-2,5-dione |
17347-61-4 | 97% | 1g |
0.00 | 2021-06-01 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB02354-5g |
3,3-dimethyloxolane-2,5-dione |
17347-61-4 | 97% | 5g |
46.00 | 2021-06-01 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB02354-10g |
3,3-dimethyloxolane-2,5-dione |
17347-61-4 | 97% | 10g |
77.00 | 2021-06-01 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB02354-25g |
3,3-dimethyloxolane-2,5-dione |
17347-61-4 | 97% | 25g |
170.00 | 2021-06-01 |
3,3-dimethyloxolane-2,5-dione Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:17347-61-4)3,3-dimethyloxolane-2,5-dione
Order Number:A811518
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:55
Price ($):283.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:17347-61-4)2,2-二甲基琥珀酸酐
Order Number:LE1695955
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:34
Price ($):discuss personally
Email:18501500038@163.com
3,3-dimethyloxolane-2,5-dione Related Literature
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Christine A. Arbour,Ellen M. Fay,Joanna F. McGouran,Barbara Imperiali Org. Biomol. Chem. 2023 21 5873
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Raisa Haavikko,Abedelmajeed Nasereddin,Nina Sacerdoti-Sierra,Dmitry Kopelyanskiy,Sami Alakurtti,Mari Tikka,Charles L. Jaffe,Jari Yli-Kauhaluoma Med. Chem. Commun. 2014 5 445
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Ang Fu,Chuanjing Xu,Jiande Lin,Yu Su,Haitang Zhang,De-Yin Wu,Xiaozheng Zhang,Meng Xia,Zhongru Zhang,Jianming Zheng,Yong Yang J. Mater. Chem. A 2023 11 3703
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4. Highly regioselective reduction of unsymmetrical cyclic carboxylic acid anhydrides to γ-lactonesPeter Morand,Margaret Kayser J. Chem. Soc. Chem. Commun. 1976 314
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5. 764. The photolysis of 3-methylcar-4-en-2-oneA. J. Bellamy,G. H. Whitham J. Chem. Soc. 1964 4035
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